Cas no 1803878-22-9 (3-Fluoro-4-iodo-2-nitropyridine)

• Product Name: 3-Fluoro-4-iodo-2-nitropyridine
• CAS No: 1803878-22-9
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4802426
• Update Time: 2025-10-29

3-Fluoro-4-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodo-2-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-4-3(7)1-2-8-5(4)9(10)11/h1-2H
• InChI Key： KCKZHCUPCAYMHV-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-Fluoro-4-iodo-2-nitropyridine

3-Fluoro-4-iodo-2-nitropyridine (CAS 1803878-22-9): A Versatile Building Block in Modern Chemistry

3-Fluoro-4-iodo-2-nitropyridine (CAS 1803878-22-9) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated nitropyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The molecular structure of 3-fluoro-4-iodo-2-nitropyridine combines three important functional groups: a fluorine atom at position 3, an iodine substituent at position 4, and a nitro group at position 2. This unique arrangement makes it an excellent substrate for cross-coupling reactions, particularly in palladium-catalyzed transformations that are widely used in modern medicinal chemistry.

Recent studies highlight the growing importance of halogenated pyridine compounds in drug discovery programs. The presence of both fluorine and iodine in 3-fluoro-4-iodo-2-nitropyridine allows for selective functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies. Pharmaceutical researchers frequently search for "fluoropyridine building blocks" and "iodopyridine intermediates" when designing new molecular entities.

In material science applications, nitropyridine derivatives like CAS 1803878-22-9 have shown promise in the development of organic electronic materials. The electron-withdrawing nature of both the nitro group and fluorine atom contributes to interesting electronic properties, which are currently being explored for potential applications in organic semiconductors and photovoltaic materials.

The synthetic utility of 3-fluoro-4-iodo-2-nitropyridine extends to its role in metal-organic frameworks (MOFs) construction. Researchers investigating "pyridine-based linkers for MOFs" often consider this compound due to its potential to form stable coordination complexes with various metal ions, while the iodine atom provides additional sites for further functionalization.

From a commercial perspective, the demand for multifunctional pyridine derivatives has been steadily increasing. Market analysis reveals growing interest in "custom fluorinated heterocycles" and "halogenated pharmaceutical intermediates," with 3-fluoro-4-iodo-2-nitropyridine being frequently requested by contract research organizations and academic laboratories.

Quality control of CAS 1803878-22-9 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are particularly important for researchers searching for "high-purity nitropyridine compounds" or "analytical standards for pyridine derivatives." Most suppliers provide certificates of analysis with detailed characterization data.

The stability profile of 3-fluoro-4-iodo-2-nitropyridine makes it suitable for various storage conditions, though it's recommended to keep it protected from light due to the photosensitive nature of the iodine substituent. Proper handling procedures are essential, as with all nitroaromatic compounds, to ensure safety and maintain product integrity.

Recent patent literature demonstrates the application of 3-fluoro-4-iodo-2-nitropyridine in the development of kinase inhibitors and antimicrobial agents. The compound's versatility is evident in its use as a precursor for "biologically active pyridine derivatives" targeting various disease pathways.

Environmental considerations for halogenated organic compounds like CAS 1803878-22-9 have led to increased research into greener synthetic approaches. Many scientists are exploring "sustainable methods for pyridine functionalization" and "catalytic processes for halogenated intermediates" to reduce the environmental impact of chemical synthesis.

Academic interest in 3-fluoro-4-iodo-2-nitropyridine continues to grow, with numerous research groups investigating its reactivity patterns. The compound serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and regioselective aromatic substitution reactions.

Future prospects for fluorinated and iodinated pyridine derivatives appear promising, particularly in the development of next-generation therapeutics and advanced materials. As research into "multifunctional aromatic building blocks" expands, compounds like 3-fluoro-4-iodo-2-nitropyridine will likely play increasingly important roles in chemical innovation.

The global market for specialty pyridine compounds is expected to maintain steady growth, driven by pharmaceutical and agricultural applications. CAS 1803878-22-9 represents a valuable addition to the toolkit of synthetic chemists working in these dynamic fields.